Cas no 90-51-7 (6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid)

• Product Name: 6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid
• CAS No: 90-51-7
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• MDL: MFCD00003973
• CID: 34568
• PubChem ID: 87562016
• Update Time: 2025-11-02

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-8-naphthol-6-sulfonic acid
• Gamma Acid
• 7-AMINO-1-NAPHTHOL-3-SULFONIC ACID
• 7-AMINO-1-HYDROXY-3-SULFONAPHTHALENE
• 6-AMINO-4-NAPHTHOL-2-SULFONIC ACID
• 6-AMINO-4-HYDROXY-2-NAPHTHALENESULFONIC ACID
• 2-Naphthalenesulfonicacid,6-amino-4-hydroxy-
• 6-amino-4-hydroxy-2-naphthalenesulfonicaci
• 2-AMINO-8-NAPHTHOL-6-SULFONIC ACID(Γ ACID, GAMMA ACID)
• 6-Amino-​4-​hydroxy-2-naphthalenesulfonic Acid
• γ Acid
• 6-amino-4-hydroxynaphthalene-2-sulfonic acid
• gamma-Acid
• C.I. Developer 3
• Y acid
• Aminonaphthol sulfonic acid gamma
• 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-
• 2-amino-8-hydroxynaphthalene-6-sulfonic acid
• 6-Amino-4-hydroxynaphthalene-2-sulphonic acid
• 1-Naphthol-3-sulfonic acid, 7-amino-
• 0PLB93P56X
• C
• 6-amino-4-hydroxy-naphthalene-2-sulfonic acid
• Tox21_200078
• A0371
• BRN 1821283
• 6-Amino-4-hydroxy-2-naphthalenesulfonic acid, technical, >=90% (T)
• 1-NAPHTHOL-7-AMINO-3-SULFONIC ACID
• AI3-19502
• D70648
• 90-51-7
• SCHEMBL156692
• AMINONAPHTHOL SULFONIC ACID .GAMMA.
• SR-01000310329-1
• NSC-31508
• EINECS 305-479-2
• 2-amino-6-sulfo-8-naphthol
• 2-amino-8-hydroxy-6-sulfonaphthalene
• AKOS005444391
• G-Saure
• UNII-0PLB93P56X
• NCGC00248514-01
• NCGC00257632-01
• 7-AMINO-1-HYDROXY-3-NAPHTHALENESULFONIC ACID
• .gamma.-Acid
• HBZVNWNSRNTWPS-UHFFFAOYSA-N
• CHEMBL3087995
• CS-W012819
• NSC-8630
• LS-94892
• 2-Naphthalenesulfonic acid,6-amino-4-hydroxy-,diazotized,coupled with diazotized 4-aminobenzenesulfonic acid,diazotized aniline and resorcinol
• Aminonaphthol sulfonic acid, .gamma.-
• BDBM50443532
• W-100328
• DTXSID0026547
• NSC8630
• 94552-33-7
• 2-bromo-3-(4-nitrophenyl)sulfanyl-naphthalene-1,4-dione
• STK368430
• SR-01000310329
• 90459-13-5
• CAS-90-51-7
• 1-hydroxy-7-aminonaphthalene-3-sulphonic acid
• 6-amino-4-hydroxynaphthalen-2-sulfonsyre
• MFCD00003973
• CI DEVELOPER 3
• 7-amino-1-hydroxy-3-naphthalene sulfonic acid
• EINECS 202-000-8
• 6-Amino-4-hydroxy-2-naphthalenesulfonicAcid
• NSC31508
• EC 202-000-8
• 2-Amino-8-naphthol-6-sulfonicacid
• 6-Amino-4-hydroxy-2-naphthalenesulfonic acid (gamma acid)
• Q27237069
• 6-Amino-4-hydroxy-2-naphthalenesulfonic acid (.gamma. acid)
• 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-, diazotized, coupled with diazotized 4-aminobenzenesulfonic acid, diazotized aniline and resorcinol
• EINECS 291-654-8
• NSC 31508
• FT-0611218
• DTXCID606547
• A843570
• 2-Naphthalenesulfonic acid,6-amino-4-hydroxy-,coupled with diazotized 5-amino-2-[(4-aminophenyl)amino]benzenesulfonic acid,diazotized,coupled with m-phenylenediamine,sodium salts
• 1-Naphthol-3-sulfonic acid, 7-amino- (4CI)
• 6-Amino-4-hydroxy-2-naphthalenesulfonic acid (ACI)
• Aminonaphthol sulfonic acid γ
• NSC 8630
• γ-Acid
• DB-057209
• VWO
• 6-azanyl-4-oxidanyl-naphthalene-2-sulfonic acid
• SY051570
• 90% pound nottechnical grade
• NS00009937
• 6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid

• MDL： MFCD00003973
• Inchi： 1S/C10H9NO4S/c11-7-2-1-6-3-8(16(13,14)15)5-10(12)9(6)4-7/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： HBZVNWNSRNTWPS-UHFFFAOYSA-N
• SMILES： O=S(C1C=C2C(C=C(C=C2)N)=C(O)C=1)(O)=O
• BRN： 1821283

Computed Properties

• Exact Mass: 239.02500
• Monoisotopic Mass: 239.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 109
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White acicular crystals
• Density: 1.4338 (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 109.00000
• LogP: 3.03630
• Solubility: Soluble in ethanol and ether, slightly soluble in water

6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2585 8/PG 3
• WGK Germany：1
• Hazard Category Code： R34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• RTECS：QK1295250
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 6-Amino-\u200b4-\u200bhydroxy-2-naphthalenesulfonic Acid

6-Amino-4-hydroxy-2-naphthalenesulfonic Acid (CAS No. 90-51-7): Properties, Applications, and Market Insights

6-Amino-4-hydroxy-2-naphthalenesulfonic Acid (CAS No. 90-51-7) is a specialized organic compound widely used in the dye and pigment industry. This naphthalene sulfonic acid derivative is known for its excellent water solubility and ability to form stable complexes with metals, making it a valuable intermediate in various industrial processes. The compound's molecular formula is C₁₀H₉NO₄S, and it typically appears as a light brown to gray crystalline powder.

The chemical properties of 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid make it particularly useful in the synthesis of azo dyes and pigments. Its molecular structure contains both amino and hydroxyl functional groups, which contribute to its reactivity and ability to form colorful compounds when combined with diazonium salts. Recent trends in the textile industry's demand for eco-friendly dyes have increased interest in this compound as manufacturers seek alternatives to traditional, more hazardous dye intermediates.

One of the most significant applications of 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid is in the production of acid dyes for wool, silk, and nylon. The compound's sulfonic acid group enhances the water solubility of the resulting dyes, while the amino group provides sites for further chemical modification. This dual functionality answers the textile industry's growing need for high-performance dyes that meet both quality and environmental standards.

Beyond textile applications, 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid finds use in analytical chemistry as a chromogenic reagent for metal ion detection. Its ability to form colored complexes with various metal ions makes it valuable in water quality testing and environmental monitoring applications. Researchers are currently exploring its potential in developing new sensor materials for heavy metal detection, responding to increased concerns about water pollution worldwide.

The synthesis of 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid typically involves the sulfonation of naphthalene derivatives followed by nitration and reduction steps. Manufacturers have been optimizing these processes to improve yield and reduce environmental impact, addressing the chemical industry's push toward greener synthesis methods. Process innovations have become particularly important as regulations on industrial wastewater become stricter in many countries.

Market analysis shows steady growth in demand for 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid, particularly in Asia-Pacific regions where textile manufacturing is concentrated. The compound's price stability and reliable supply chain make it attractive to manufacturers looking for consistent quality in their dye intermediates. Recent supply chain challenges have highlighted the importance of local sourcing strategies for such specialty chemicals.

Quality control of 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid typically involves HPLC analysis to ensure purity levels meet industry standards (usually >98%). The compound's stability under normal storage conditions (recommended at room temperature in dry environments) contributes to its popularity among industrial users. Proper handling procedures include using personal protective equipment to avoid inhalation or skin contact, though the compound is not classified as highly hazardous.

Research continues into new applications for 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid, including potential uses in organic electronics and as a building block for functional materials. Its conjugated aromatic system and multiple functional groups make it interesting for developing new materials with specific optical or electronic properties. These emerging applications could open new markets beyond traditional dye chemistry.

Environmental considerations regarding 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid focus on proper wastewater treatment in manufacturing facilities. While the compound itself shows moderate biodegradability, its transformation products in industrial effluents require careful management. This aligns with growing industry attention to sustainable chemical production practices and circular economy principles.

For researchers and industry professionals seeking high purity 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid, several global suppliers offer technical and analytical grade material. Specifications typically include information on sulfonic acid content, melting point range (usually 280-300°C with decomposition), and solubility characteristics. The compound's regulatory status varies by region, but it generally falls outside of strict chemical control lists in most jurisdictions.

Future developments in 6-Amino-4-hydroxy-2-naphthalenesulfonic Acid chemistry may focus on derivatization to create compounds with enhanced properties for specific applications. The growing field of bio-based dyes and green chemistry may also influence how this traditional intermediate evolves to meet modern industry demands while maintaining its established utility in colorant production.